Cas no 23558-08-9 (D-Fructose, 1,6-bis(dihydrogen phosphate), sodium salt)

D-Fructose, 1,6-bis(dihydrogen phosphate), sodium salt structure
23558-08-9 structure
Product Name:D-Fructose, 1,6-bis(dihydrogen phosphate), sodium salt
CAS No:23558-08-9
MF:C6H13NaO12P2
MW:362.097515821457
CID:239693
PubChem ID:23692765
Update Time:2024-02-29

D-Fructose, 1,6-bis(dihydrogen phosphate), sodium salt Chemical and Physical Properties

Names and Identifiers

    • D-Fructose,1,6-bis(dihydrogen phosphate), sodium salt (1:?)
    • D-Fructose, 1,6-bis(dihydrogen phosphate), sodium salt
    • sodium 1-O-(hydroxyphosphinato)-6-O-phosphono-D-fructose
    • Sodium 6-O-(hydroxyphosphinato)-1-O-phosphonohex-2-ulofuranose
    • Inchi: 1S/C6H14O12P2.Na/c7-4-3(1-16-19(10,11)12)18-6(9,5(4)8)2-17-20(13,14)15;/h3-5,7-9H,1-2H2,(H2,10,11,12)(H2,13,14,15);/q;+1/p-1
    • InChI Key: LIDHWAYSXPENIT-UHFFFAOYSA-M
    • SMILES: P(=O)(O)(O)OCC1(C(C(C(COP(=O)(O)[O-])O1)O)O)O.[Na+]

Computed Properties

  • Exact Mass: 361.978
  • Monoisotopic Mass: 361.978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 440
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 206

Experimental Properties

  • Density: 2.095
  • Boiling Point: 722.6°Cat760mmHg
  • Flash Point: 390.8°C

D-Fructose, 1,6-bis(dihydrogen phosphate), sodium salt Pricemore >>

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